Cas no 51757-86-9 (Bicyclo[2.2.1]hept-5-ene-2-carboxamide,2-methyl-, endo- (9CI))
51757-86-9 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-carboxamide,2-methyl-, endo- (9CI)
Bicyclo[2.2.1]hept-5-ene-2-carboxamide,2-methyl-, endo- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]hept-5-ene-2-carboxamide,2-methyl-, endo- (9CI)
- 2-Norbornene-5-endo-carboxamide, 5-exo-methyl-
- NCIOpen2_001583
- SCHEMBL7112807
- 2-methylbicyclo-[2.2.1]hept-5-ene-2-carboxamide
- NSC 92377
- 51757-86-9
- 5-endo-Methyl-2-norbornene-5-exo-carboxamide
- NSC-110581
- NSC110581
- 2-Norbornene-5-exo-carboxamide, 5-endo-methyl-
- 5-exo-Methyl-2-norbornene-5-endo-carboxamide
- NSC 110581
- Bicyclo(2.2.1)hept-5-ene-2-carboxamide, 2-methyl-, endo-
-
- Inchi: 1S/C9H13NO/c1-9(8(10)11)5-6-2-3-7(9)4-6/h2-3,6-7H,4-5H2,1H3,(H2,10,11)
- InChI Key: LUARJZGXWCWEEU-UHFFFAOYSA-N
- SMILES: O=C(C1(C)CC2C=CC1C2)N
Computed Properties
- Exact Mass: 151.10000
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09000
- LogP: 1.77430
Bicyclo[2.2.1]hept-5-ene-2-carboxamide,2-methyl-, endo- (9CI) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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